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Abstract
Ethyl p-hydroxyphenyllactate, an ester of p-hydroxyphenyllactic acid, is a naturally occurring

compound with potential biological significance. This technical guide provides a comprehensive

overview of its discovery, methods for its isolation from natural sources, and protocols for its

chemical synthesis. The document details the physicochemical and spectroscopic properties of

the molecule and explores the known biological activities and signaling pathways of its parent

compound, p-hydroxyphenyllactic acid, offering insights into the potential therapeutic

applications of its ethyl ester derivative. Experimental protocols and data are presented in a

structured format to facilitate research and development efforts.

Introduction
p-Hydroxyphenyllactic acid (HPLA) is a well-documented metabolite of the amino acid tyrosine.

It is found in mammals and is also produced by various microorganisms, including those in the

human gut microbiome. Elevated or depleted levels of HPLA have been associated with certain

inborn errors of metabolism and other health conditions, highlighting its role as a potential

biomarker. The esterification of HPLA to form compounds like Ethyl p-hydroxyphenyllactate
alters its physicochemical properties, which may, in turn, influence its bioavailability, cell

permeability, and biological activity. While research on Ethyl p-hydroxyphenyllactate is not as
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extensive as that on its parent acid, its natural occurrence and the known bioactivities of

related compounds make it a molecule of interest for further investigation.

Discovery and Natural Occurrence
Ethyl p-hydroxyphenyllactate has been identified as a natural product isolated from the plant

Crepis crocea. Its discovery in a botanical source suggests its potential role in plant

biochemistry and opens avenues for its extraction from natural materials for research purposes.

Physicochemical and Spectroscopic Data
Comprehensive experimental data for Ethyl p-hydroxyphenyllactate is limited in publicly

available literature. The following tables summarize the known properties of the ethyl ester and

provide spectroscopic data for its parent compound, p-hydroxyphenyllactic acid, for reference.

Table 1: Physicochemical Properties of Ethyl p-hydroxyphenyllactate

Property Value Source

Molecular Formula C₁₁H₁₄O₄ Commercial Suppliers

Molecular Weight 210.2 g/mol Commercial Suppliers

Physical State Oil Commercial Suppliers

CAS Number 62517-34-4 Commercial Suppliers

Table 2: Spectroscopic Data for p-Hydroxyphenyllactic Acid (Parent Compound)
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Spectroscopy Data

¹H NMR
δ (ppm): 2.85 (dd, 1H), 3.00 (dd, 1H), 4.20 (dd,

1H), 6.70 (d, 2H), 7.05 (d, 2H)

¹³C NMR
δ (ppm): 39.0, 71.0, 115.5, 128.0, 130.5, 156.0,

178.0

Mass Spectrometry Molecular Ion [M]⁺: m/z 182.05

Infrared (IR)

ν (cm⁻¹): 3400 (O-H, alcohol), 3200-2500 (O-H,

carboxylic acid), 1700 (C=O), 1600, 1500

(aromatic C=C)

Note: The spectroscopic data provided in Table 2 is for the parent compound, p-

hydroxyphenyllactic acid, and serves as a reference. Researchers should perform their own

analytical characterization for Ethyl p-hydroxyphenyllactate.

Experimental Protocols
Isolation from Natural Sources: Crepis crocea
The isolation of Ethyl p-hydroxyphenyllactate from Crepis crocea can be achieved through a

multi-step chromatographic process.

Protocol:

Extraction: The dried and powdered plant material is extracted with a suitable organic

solvent, such as ethyl acetate, to obtain a crude extract.

Silica Gel Column Chromatography: The crude extract is subjected to column

chromatography on silica gel, using a gradient elution system of increasing polarity (e.g.,

hexane-ethyl acetate) to separate fractions based on polarity.

Sephadex LH-20 Column Chromatography: Fractions containing the target compound are

further purified using size-exclusion chromatography on Sephadex LH-20 with a suitable

solvent (e.g., methanol) to remove pigments and other impurities.
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Semi-preparative HPLC: The final purification is achieved by semi-preparative High-

Performance Liquid Chromatography (HPLC) on a C18 column with an appropriate mobile

phase (e.g., methanol-water gradient) to yield pure Ethyl p-hydroxyphenyllactate.

Crepis crocea (Dried, Powdered) Solvent Extraction
(e.g., Ethyl Acetate) Crude Extract Silica Gel Column

Chromatography Enriched Fractions Sephadex LH-20
Chromatography

Partially Purified
Fractions

Semi-preparative
HPLC

Pure Ethyl
p-hydroxyphenyllactate

Click to download full resolution via product page

Isolation Workflow for Ethyl p-hydroxyphenyllactate

Chemical Synthesis: Fischer Esterification
Ethyl p-hydroxyphenyllactate can be synthesized from p-hydroxyphenyllactic acid and

ethanol via Fischer esterification.

Protocol:

Reaction Setup: In a round-bottom flask, dissolve p-hydroxyphenyllactic acid in an excess of

absolute ethanol.

Catalyst Addition: Add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid or

p-toluenesulfonic acid).

Reflux: Heat the reaction mixture to reflux for several hours, monitoring the reaction progress

by thin-layer chromatography (TLC).

Work-up: After completion, cool the mixture and neutralize the acid catalyst with a weak base

(e.g., sodium bicarbonate solution).

Extraction: Extract the product into an organic solvent such as ethyl acetate.

Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure. The crude product can be purified by column

chromatography on silica gel.
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Synthesis Workflow for Ethyl p-hydroxyphenyllactate

Biological Activity and Signaling Pathways (of
Related Compounds)
Direct studies on the biological activity and signaling pathways of Ethyl p-
hydroxyphenyllactate are scarce. However, the well-documented activities of its parent

compound, p-hydroxyphenyllactic acid (HPLA), and the closely related methyl ester, Methyl p-
hydroxyphenyllactate (MeHPLA), provide a strong basis for postulating its potential biological

roles.

p-Hydroxyphenyllactic Acid (HPLA)
HPLA is a metabolite in the tyrosine degradation pathway. Its levels can be indicative of

metabolic status and gut microbiome health.
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Simplified Tyrosine Metabolism Pathway

Methyl p-hydroxyphenyllactate (MeHPLA)
Research has shown that MeHPLA can act as an inhibitor of cell growth and proliferation. It has

been identified as an endogenous ligand for nuclear type-II binding sites. The binding of

MeHPLA to these sites has been shown to inhibit the growth of certain cancer cell lines,

suggesting a potential role in cell cycle regulation and oncology.

Postulated Activity of Ethyl p-hydroxyphenyllactate:

Given the structural similarity to MeHPLA, it is plausible that Ethyl p-hydroxyphenyllactate
may exhibit similar biological activities. The ethyl ester group may influence its lipophilicity and

ability to cross cell membranes, potentially altering its potency and pharmacokinetic profile

compared to the methyl ester. Further research is required to elucidate the specific biological

effects and mechanisms of action of Ethyl p-hydroxyphenyllactate.
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Conclusion and Future Directions
Ethyl p-hydroxyphenyllactate is a naturally occurring ester with potential for further scientific

investigation. This guide has provided a summary of its discovery, isolation, and proposed

synthesis, along with the physicochemical properties of the molecule. While direct biological

data is limited, the known activities of its parent acid and methyl ester suggest promising

avenues for future research, particularly in the areas of metabolic regulation and cell biology.

The detailed protocols and structured data presented herein are intended to serve as a

valuable resource for researchers aiming to explore the full potential of this intriguing molecule.

Future studies should focus on the full spectroscopic characterization of Ethyl p-
hydroxyphenyllactate, the investigation of its specific biological activities, and the elucidation

of its mechanism of action at the molecular level.

To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl p-
hydroxyphenyllactate: Discovery, Isolation, and Characterization]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b122705#discovery-and-
isolation-of-ethyl-p-hydroxyphenyllactate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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